4-[(3-fluorobenzylidene)amino]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(3-fluorophenyl)methylideneamino]-3-(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H13FN4OS/c1-22-14-7-5-12(6-8-14)15-19-20-16(23)21(15)18-10-11-3-2-4-13(17)9-11/h2-10H,1H3,(H,20,23)
• InChI Key: PSHWKEUYQAGHGE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NNC(=S)N2N=CC3=CC(=CC=C3)F
• Molecular Formula: C16H13FN4OS
• Molecular Weight: 328.4 g/mol

Description

4-[(3-fluorobenzylidene)amino]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is a chemical compound with potential applications in scientific research. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments.

Scientific Research Applications

4-[(3-fluorobenzylidene)amino]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol has potential applications in scientific research. The compound has been studied for its anticancer activity, antifungal activity, and anti-inflammatory activity. In vitro studies have shown that the compound inhibits the growth of cancer cells and fungal cells. The compound has also been shown to have anti-inflammatory effects by reducing the production of inflammatory cytokines.

Mechanism of Action

The mechanism of action of 4-[(3-fluorobenzylidene)amino]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is not fully understood. However, studies have shown that the compound inhibits the activity of enzymes involved in cancer cell growth and fungal cell growth. The compound also reduces the production of inflammatory cytokines by inhibiting the activation of NF-κB pathway.
Biochemical and Physiological Effects:
Studies have shown that 4-[(3-fluorobenzylidene)amino]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol has biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells and reduce the growth of fungal cells. The compound also reduces the production of inflammatory cytokines and reduces the severity of inflammation in animal models.

Advantages and Limitations for Lab Experiments

4-[(3-fluorobenzylidene)amino]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol has several advantages and limitations for lab experiments. One of the advantages is that the compound has been shown to have anticancer, antifungal, and anti-inflammatory activity, making it a potential candidate for drug development. Another advantage is that the compound has been synthesized using various methods, making it readily available for research purposes. However, one of the limitations is that the mechanism of action of the compound is not fully understood, which may hinder its development as a drug. Another limitation is that the compound has not been extensively studied in vivo, which may limit its potential applications.

Future Directions

For research on 4-[(3-fluorobenzylidene)amino]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol include further studies on its mechanism of action, in vivo studies to evaluate its potential as a drug candidate, and studies on its toxicity and safety profile. The compound may also be studied for its potential applications in other areas, such as antiviral activity and neuroprotection. Furthermore, the synthesis of analogs of 4-[(3-fluorobenzylidene)amino]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol may be explored to improve its potency and selectivity.
Conclusion:
In conclusion, 4-[(3-fluorobenzylidene)amino]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is a chemical compound with potential applications in scientific research. The compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. Further research is needed to fully understand the compound's mechanism of action and potential applications.

Synthesis Methods

The synthesis of 4-[(3-fluorobenzylidene)amino]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol has been reported in literature using various methods. One of the most commonly used methods involves the reaction of 3-fluorobenzaldehyde with 4-methoxyphenylhydrazine to form a Schiff base, which is then cyclized with thiosemicarbazide to yield the desired product. Other methods involve the reaction of 4-methoxyphenylhydrazine with 3-fluoroacetophenone followed by cyclization with thiosemicarbazide. The synthesis of 4-[(3-fluorobenzylidene)amino]-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol has also been achieved using microwave-assisted synthesis and sonochemical synthesis.